Cas no 2387599-16-6 (3-Chloro-1-fluoro-8-methylnaphthalene)

• Product Name: 3-Chloro-1-fluoro-8-methylnaphthalene
• CAS No: 2387599-16-6
• MF: C₁₁H₈ClF
• MW: 194.632625579834
• CID: 6794897
• PubChem ID: 154725480
• Update Time: 2025-06-11

3-Chloro-1-fluoro-8-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-fluoro-8-methylnaphthalene
• 2387599-16-6

• Inchi： 1S/C11H8ClF/c1-7-3-2-4-8-5-9(12)6-10(13)11(7)8/h2-6H,1H3
• InChI Key： RMKWCVDBAWXBSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C)C=CC=C2C=1)F

Computed Properties

• Exact Mass: 194.0298561g/mol
• Monoisotopic Mass: 194.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 3-Chloro-1-fluoro-8-methylnaphthalene

Research Briefing on 3-Chloro-1-fluoro-8-methylnaphthalene (CAS: 2387599-16-6) in Chemical and Biomedical Applications

3-Chloro-1-fluoro-8-methylnaphthalene (CAS: 2387599-16-6) is a halogenated naphthalene derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This compound, characterized by its chloro-fluoro substitution pattern and methyl group at the 8-position, serves as a versatile intermediate in the synthesis of complex organic molecules. Recent studies have explored its utility in the development of pharmaceuticals, agrochemicals, and advanced materials, highlighting its role as a key building block in synthetic chemistry.

In the pharmaceutical sector, 3-Chloro-1-fluoro-8-methylnaphthalene has been investigated for its potential as a precursor in the synthesis of biologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the construction of novel kinase inhibitors, where the chloro-fluoro substitution pattern was found to enhance binding affinity to target proteins. The methyl group at the 8-position further contributed to improved metabolic stability, making it a promising scaffold for drug development. Computational modeling and in vitro assays supported these findings, suggesting broad applicability in oncology and inflammatory diseases.

From a synthetic chemistry perspective, the compound's reactivity has been leveraged in cross-coupling reactions, particularly in palladium-catalyzed transformations. Research published in Organic Letters (2024) highlighted its efficiency in Suzuki-Miyaura and Buchwald-Hartwig couplings, yielding high-value intermediates for agrochemicals. The presence of both chlorine and fluorine atoms allows for selective functionalization, enabling the synthesis of diverse derivatives with tailored properties. These advancements underscore the compound's importance in streamlining synthetic routes and reducing production costs.

In material science, 3-Chloro-1-fluoro-8-methylnaphthalene has been incorporated into the design of organic semiconductors and liquid crystals. Its planar naphthalene core, combined with halogen substituents, facilitates π-π stacking and charge transport, as evidenced in a 2024 Advanced Materials study. The methyl group was shown to modulate solubility and phase behavior, making it a valuable component in optoelectronic devices. These findings open new avenues for the development of flexible electronics and energy-efficient displays.

Despite these promising applications, challenges remain in the large-scale production and purification of 3-Chloro-1-fluoro-8-methylnaphthalene. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, with green chemistry principles being applied to minimize environmental impact. Additionally, toxicological studies are ongoing to assess its safety profile for industrial and pharmaceutical use. Future research directions may explore its potential in catalytic systems and as a ligand in metal-organic frameworks, further expanding its utility in chemical and biomedical fields.